Cas no 1314594-23-4 (PKR-IN-C51)

• Product Name: PKR-IN-C51
• CAS No: 1314594-23-4
• MF: C₂₃H₂₁N₅
• MW: 367.446344137192
• CID: 4729603
• PubChem ID: 53307873
• Update Time: 2025-10-23

PKR-IN-C51 Chemical and Physical Properties

Names and Identifiers

• PKR-IN-C51
• N-[4-(2-Methyl-1H-indol-3-yl)-2-pyrimidinyl]-1H-indole-3-ethanamine (ACI)
• BDBM50347871
• MS-25888
• CHEMBL1802618
• AKOS040746238
• N-[2-(1H-indol-3-yl)ethyl]-4-(2-methyl-1H-indol-3-yl)pyrimidin-2-amine
• DA-56917
• PKR-IN-C51?
• SCHEMBL21903135
• GLXC-04879
• PKR inhibitor C51
• N-(2-(1h-indol-3-yl)ethyl)-4-(2-methyl-1h-indol-3-yl)pyrimidin-2-amine
• HY-118131
• 1314594-23-4

• Inchi： 1S/C23H21N5/c1-15-22(18-7-3-5-9-20(18)27-15)21-11-13-25-23(28-21)24-12-10-16-14-26-19-8-4-2-6-17(16)19/h2-9,11,13-14,26-27H,10,12H2,1H3,(H,24,25,28)
• InChI Key： IDAWNFCAFDXMER-UHFFFAOYSA-N
• SMILES： N1C(NCCC2C3C(=CC=CC=3)NC=2)=NC(C2=C(C)NC3C2=CC=CC=3)=CC=1

Computed Properties

• Exact Mass: 367.17969569g/mol
• Monoisotopic Mass: 367.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 69.4Ų

PKR-IN-C51 Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on PKR-IN-C51

Comprehensive Overview of PKR-IN-C51 (CAS No. 1314594-23-4): Mechanism, Applications, and Research Insights

In the rapidly evolving field of biomedical research, PKR-IN-C51 (CAS No. 1314594-23-4) has emerged as a compound of significant interest due to its unique mechanism of action and potential therapeutic applications. This small molecule inhibitor targets protein kinase R (PKR), a key regulator of cellular stress responses and inflammation pathways. Researchers are increasingly focusing on PKR inhibitors like PKR-IN-C51 to explore novel treatments for conditions such as neurodegenerative diseases, metabolic disorders, and viral infections, aligning with current trends in precision medicine and targeted therapy development.

The structural specificity of PKR-IN-C51 (CAS No. 1314594-23-4) allows it to selectively bind to PKR's ATP-binding site, modulating its activity without affecting related kinases. This selectivity is crucial for minimizing off-target effects—a major concern in drug development. Recent studies highlight its potential in neuroprotection, particularly in models of Alzheimer's disease where PKR overactivation contributes to neuronal apoptosis. These findings address growing public interest in neurodegenerative disease treatments, a frequently searched topic in medical databases and AI-driven research platforms.

From a biochemical perspective, PKR-IN-C51 exhibits favorable pharmacokinetic properties, including blood-brain barrier permeability—an essential feature for CNS-targeted therapies. Its structure-activity relationship (SAR) has been extensively studied, with modifications to its core scaffold improving both potency and metabolic stability. Such advancements respond to the pharmaceutical industry's demand for optimized kinase inhibitors, another high-search-volume keyword in drug discovery circles.

Beyond neurodegeneration, PKR-IN-C51 (CAS No. 1314594-23-4) shows promise in metabolic syndrome research, where PKR signaling intersects with insulin resistance pathways. This application taps into widespread interest in diabetes management strategies, frequently queried by healthcare professionals and patients alike. Experimental data suggest that the compound reduces hepatic gluconeogenesis in preclinical models, positioning it as a potential candidate for multi-target metabolic therapies.

The compound's role in viral infection models has also gained attention, particularly since the COVID-19 pandemic increased public awareness of host-directed antiviral strategies. PKR-IN-C51 demonstrates capacity to modulate viral replication cycles by interfering with PKR-mediated stress granule formation—a mechanism distinct from conventional antivirals. This aligns with trending searches for broad-spectrum antiviral approaches and host-pathogen interaction studies.

Quality control protocols for PKR-IN-C51 (CAS No. 1314594-23-4) emphasize HPLC purity (>98%) and rigorous characterization via NMR and mass spectrometry. Such specifications cater to researchers seeking high-purity research chemicals, a common requirement in academic and industrial labs. Stability studies confirm its suitability for long-term storage at -20°C, addressing practical concerns frequently raised in research compound handling forums.

Ongoing clinical translation efforts focus on optimizing PKR-IN-C51's therapeutic index through advanced formulation strategies like nanoparticle encapsulation. This reflects the broader pharmaceutical trend toward enhanced drug delivery systems, another hot topic in both scientific literature and patent filings. Preliminary toxicology data show favorable safety profiles at therapeutic doses, though comprehensive ADMET studies remain underway.

The scientific community continues to explore PKR-IN-C51's potential in combination therapies, particularly with existing neuroprotective or metabolic agents. Such investigations respond to the growing emphasis on polypharmacology approaches in complex diseases. Research collaborations are actively mapping its effects on downstream effectors like eIF2α and NF-κB, providing mechanistic insights highly valued in signal transduction research.

As a research tool, PKR-IN-C51 (CAS No. 1314594-23-4) has become invaluable for dissecting PKR's role in cellular homeostasis. Its use in high-content screening assays enables researchers to visualize PKR dynamics in real-time, meeting the demand for advanced cell imaging techniques. These applications feature prominently in recent grant proposals and core facility service offerings.

Looking ahead, PKR-IN-C51 represents a compelling case study in translational research, bridging basic science and therapeutic development. Its multifaceted applications across neurology, virology, and endocrinology exemplify the modern push toward mechanism-based drug discovery—a paradigm dominating contemporary pharmaceutical R&D discussions and PubMed search trends.